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Compound of Interest

4-(Benzyloxy)benzene-1-
Compound Name:
sulfinicacid

cat. No.: B2796651

Technical Guide: 4-(Benzyloxy)benzene-1-
sulfinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties, a
proposed experimental protocol for the synthesis, and a discussion of the potential biological
relevance of 4-(Benzyloxy)benzene-1-sulfinic acid. Due to the limited availability of direct
experimental data for this specific compound, information from closely related analogs is
included to provide a comparative context.

Core Physical Properties

Quantitative data for 4-(Benzyloxy)benzene-1-sulfinic acid is not readily available in the public
domain. The following table summarizes the known qualitative and computed data for the
target compound, alongside experimental data for structurally related molecules to provide a
frame of reference.
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4- 4- Benzenesulfini
- ) (Benzyloxy)be  Benzenesulfini (Benzyloxy)ph c acid sodium
roper
S hzene-1- c Acid (analog) enol salt (related
sulfinic acid (precursor) salt)
M 4
(Benzyloxy)benz Benzenesulfinic Sodium
IUPAC Name o ] (Benzyloxy)phen i
enesulfinic acid | benzenesulfinate
0
acid[1]
o Hydroquinone
Phenylsulfinic
Synonyms - ) monobenzyl -
acid
ether
CAS Number 740053-31-0[1] 618-41-7 103-16-2 873-55-2
Molecular
C13H1203S CeHs602S Ci13H1202 CeHsNaO2S
Formula
Molecular Weight  248.3 g/mol [1] 142.18 g/mol 212.24 g/mol 164.16 g/mol
White crystalline
] Colorless ]
Physical Form Powder[1] ) ) Solid powder or
crystalline solid
crystals
Melting Point Not available 83-84 °C 119-120 °C >300 °C
Boiling Point Not available Not available Not available Not available
Solubility Not available Soluble in water Not available Soluble in water

Proposed Synthesis Protocol

A specific, detailed experimental protocol for the synthesis of 4-(Benzyloxy)benzene-1-sulfinic

acid is not available in peer-reviewed literature. However, a plausible and reliable method is the

oxidation of the corresponding thiol, 4-(benzyloxy)thiophenol. The following protocol is adapted

from general procedures for the synthesis of sulfinic acids.

Reaction Scheme:
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Figure 1: Proposed synthesis of 4-(Benzyloxy)benzene-1-sulfinic acid.
Materials:

e 4-(Benzyloxy)thiophenol

» Glacial Acetic Acid

o Hydrogen Peroxide (30% aqueous solution)
» Deionized Water

o Diethyl Ether

* Anhydrous Magnesium Sulfate

* Ice bath

e Round-bottom flask

o Magnetic stirrer

e Separatory funnel

e Rotary evaporator
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Procedure:

e Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 4-
(benzyloxy)thiophenol (1 equivalent) in glacial acetic acid (approximately 10 mL per gram of
thiophenol).

» Cooling: Place the flask in an ice bath and cool the solution to 0-5 °C with stirring.

o Oxidation: Slowly add a 30% aqueous solution of hydrogen peroxide (2.2 equivalents)
dropwise to the cooled solution. Maintain the temperature below 10 °C during the addition.

» Reaction: After the addition is complete, continue to stir the reaction mixture at room
temperature for 12-16 hours. Monitor the reaction progress by thin-layer chromatography
(TLC).

e Quenching: Once the reaction is complete, pour the mixture into a beaker containing ice-cold
deionized water (approximately 50 mL per gram of starting thiol).

o Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with
diethyl ether (3 x 50 mL).

» Washing: Combine the organic extracts and wash with a saturated aqueous solution of
sodium bisulfite (2 x 30 mL) to remove any unreacted peroxide, followed by a wash with
brine (1 x 30 mL).

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water or ethyl acetate/hexanes, to yield pure 4-
(Benzyloxy)benzene-1-sulfinic acid.

Potential Biological Activity and Signaling Pathways

Direct experimental evidence for the biological activity of 4-(Benzyloxy)benzene-1-sulfinic acid
is not currently published. However, the structural motifs present in the molecule, namely the
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benzyloxy and the benzene-sulfinic acid groups, are found in compounds with known biological
activities.

e Carbonic Anhydrase Inhibition: The related compound, 4-(benzyloxy)benzene-1-sulfonamide,
is a known inhibitor of human recombinant carbonic anhydrase 7 (CA-7). Sulfonamide and
sulfinic acid groups can sometimes interact with similar enzymatic targets.

e Enzyme Inhibition: Other benzene sulfonamide derivatives have been shown to exhibit a
range of enzyme inhibitory activities, including against acetylcholinesterase (AChE),
butyrylcholinesterase (BChE), and tyrosinase.

o Keapl-Nrf2 Protein-Protein Interaction Inhibition: Compounds containing a benzyloxy group
attached to a benzene scaffold have been identified as inhibitors of the Keap1-Nrf2 protein-
protein interaction. This pathway is a critical regulator of cellular responses to oxidative
stress.

Given the activity of these related compounds, it is plausible that 4-(Benzyloxy)benzene-1-
sulfinic acid could be investigated as a modulator of enzymes or protein-protein interactions. A
potential area of investigation could be its effect on the Keap1-Nrf2 signaling pathway.
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Figure 2: A diagram illustrating the potential interaction of 4-(Benzyloxy)benzene-1-sulfinic acid
with the Keapl-Nrf2 signaling pathway. Under normal conditions, Keapl targets Nrf2 for
degradation. Oxidative stress or potential inhibition by the target compound could disrupt this
interaction, allowing Nrf2 to translocate to the nucleus and activate the expression of
antioxidant genes.

This guide provides the currently available information on 4-(Benzyloxy)benzene-1-sulfinic acid.
Further experimental investigation is required to fully characterize its physical properties,
optimize its synthesis, and elucidate its biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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